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Introduction
Sulfonium salts are a versatile and widely utilized class of photoinitiators, particularly for

cationic polymerization processes. Upon exposure to ultraviolet (UV) or visible light, these

compounds generate a strong Brønsted or Lewis acid, which efficiently initiates the

polymerization of various monomers, such as epoxides, vinyl ethers, and cyclic ethers.[1][2]

This property makes them invaluable in a diverse range of applications, including UV-curable

adhesives, sealants, coatings, printing inks, encapsulants, dental composites, and advanced

applications like 3D printing and microelectronics.[1][2][3][4][5]

One of the key advantages of sulfonium salts is their thermal stability, which allows for their

use in formulations that may be processed at elevated temperatures.[4][6] This is particularly

beneficial in applications like hot melt adhesives and "hot lithography" 3D printing.[4][7]

Compared to other onium salts like iodonium salts, sulfonium salts often exhibit broader and

stronger UV absorption, which can lead to more efficient light absorption and initiation.[8]

These application notes provide a comprehensive overview of the practical uses of sulfonium
salts as photoinitiators, including detailed experimental protocols and a summary of their

performance data.
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The photoinitiation process using triarylsulfonium salts, a common type of sulfonium salt

photoinitiator, can be summarized as follows:

Photoexcitation: The sulfonium salt absorbs a photon of light, promoting it to an excited

state.

Homolytic and Heterolytic Cleavage: The excited sulfonium salt can undergo either

homolytic (cleavage into a radical and a radical cation) or heterolytic (cleavage into a cation

and a radical) bond cleavage.

Acid Generation: The resulting radical cation or other reactive species interacts with a

hydrogen donor present in the formulation (e.g., solvent, monomer, or additives) to produce

a strong Brønsted acid (H+).[2][4][6]

Cationic Polymerization: The generated Brønsted acid protonates a monomer molecule,

creating a carbocationic active center. This active center then propagates by attacking other

monomer units, leading to the formation of a polymer chain.
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Figure 1: General mechanism of photoinitiation by a sulfonium salt.
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Applications and Performance Data
Sulfonium salt photoinitiators are employed in a wide array of industrial processes. Their

performance can be quantified by parameters such as monomer conversion, polymerization

rate, and the final properties of the cured material.

UV Curable Coatings and Inks
Sulfonium salts are highly effective for the rapid curing of coatings and printing inks.[2][5] Their

efficiency allows for high processing speeds in industrial settings.

Photoinitiat
or System

Monomer
Light
Source

Monomer
Conversion
(%)

Polymerizat
ion Rate

Reference

Sulfonium

Salt 5 (0.5

wt%)

L-207

(epoxidized

acrylic)

UV Lamp

Not specified,

but faster

than

commercial

references

Faster than

UVI-6974 and

UV-9380C

[6]

Meta-

substituted

Sulfonium

PAGs

DVE-3 405 nm LED >90%

Faster than

para-

substituted

PAGs

[4][9]

B2 (cyanide-

ligated

borane)

BADGE
400-500 nm

filter
Up to 99%

Temperature

dependent
[7][10][11]

Adhesives and Sealants
The thermal stability of sulfonium salts makes them suitable for UV-curable hot melt

adhesives.[3][6] They provide strong adhesion to various substrates.
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Photoinitiator Application Key Features Reference

Sulfonium Salt

Photoinitiator

Compositions

UV curable adhesives

and sealants

Good solubility,

efficient thick film

curing

[3]

Benzophenone and

Thioxanthone

derivative precursors

Photocurable

adhesives

Can act as

photoinitiators

themselves

[3]

3D Printing (Hot Lithography)
A significant application of sulfonium salts is in stereolithography (SLA) and digital light

processing (DLP) 3D printing, especially at elevated temperatures ("hot lithography").[4][7][10]

This allows for the printing of high-performance polymers with superior mechanical properties.

Photoinitiat
or

Monomer
Temperatur
e (°C)

Epoxy
Group
Conversion
(%)

Key Finding Reference

B2 (cyanide-

ligated

borane)

BADGE 90 ~99%

Superior

layer quality

and part

coloration

[10][11]

Sulfonium

salts with

perfluorinated

tetraphenylbo

rates

Epoxides
High

Temperatures
Not specified

Designed for

hot

lithography

applications

[4][9]

Pyrazoline-

based

Sulfonium

Salts

Pentaerythrit

ol triacrylate

(PETA)

Not specified Not specified

Low

threshold

power for

two-photon

microfabricati

on

[9][12]
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Experimental Protocols
Protocol 1: Evaluation of Photoreactivity by Photo-DSC
This protocol describes the use of Photo-Differential Scanning Calorimetry (Photo-DSC) to

determine the photoreactivity of a sulfonium salt photoinitiator in a monomer formulation.[7]

Materials:

Sulfonium salt photoinitiator

Monomer (e.g., bisphenol A diglycidyl ether - BADGE)

Sensitizer (optional, e.g., 9,10-dibromoanthracene - DBA)

Acid scavenger (optional, e.g., N,N-diisopropylethylamine - EDAB)

Photo-DSC instrument (e.g., NETSCH 204 F1 Phoenix)

Aluminum crucibles

Pipette

Procedure:

Formulation Preparation:

Prepare a formulation containing the monomer and the sulfonium salt photoinitiator. A

typical concentration for the photoinitiator is 1.0 mol% with respect to the monomer's

functional groups (e.g., epoxy groups).[7]

If a sensitizer is required (for visible light curing), add it to the formulation. A typical

concentration for DBA is 0.35 mol%.[7]

If an acid scavenger is needed to control the reaction, add it to the formulation. A typical

concentration for EDAB is 0.12 mol%.[7]

Ensure all components are thoroughly mixed until a homogeneous solution is obtained.
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Sample Preparation:

Using a pipette, weigh 12 ± 2 mg of the formulation into a small aluminum crucible.[7]

Photo-DSC Analysis:

Place the sample crucible and an empty reference crucible into the Photo-DSC

measurement chamber.

Flush the chamber with an inert gas, such as nitrogen, at a flow rate of 20 mL/min to

maintain an inert atmosphere.[7]

Set the desired isothermal temperature for the experiment (e.g., 25, 50, 70, 90, or 110 °C).

[7]

Once the temperature has stabilized, irradiate the sample with a UV light source (e.g., a

mercury lamp with a 320-500 nm filter or a 405 nm LED) at a defined intensity (e.g., 136

mW/cm²).[7]

Record the heat flow as a function of time for a set duration (e.g., 300 seconds).[7]

The exothermic peak observed corresponds to the heat of polymerization.

Data Analysis:

Integrate the area under the exothermic peak to determine the total heat of polymerization

(ΔH).

Calculate the monomer conversion by dividing the measured ΔH by the theoretical heat of

polymerization for the specific monomer.

The rate of polymerization can be determined from the slope of the conversion vs. time

curve.
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Figure 2: Workflow for Photo-DSC analysis of photoreactivity.
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Protocol 2: UV Curing of a Thin Film Coating
This protocol outlines the general procedure for preparing and curing a thin film coating using a

sulfonium salt photoinitiator.

Materials:

Sulfonium salt photoinitiator

UV-curable resin (e.g., epoxy-functionalized oligomer)

Reactive diluent (optional, to adjust viscosity)

Substrate (e.g., glass, metal, or plastic panel)

Film applicator (e.g., barcoater or spin coater)

UV curing system (e.g., conveyorized UV lamp or spot curing system)

Procedure:

Formulation:

Dissolve the sulfonium salt photoinitiator in the UV-curable resin. The concentration will

depend on the specific initiator and resin system but is typically in the range of 0.5-5.0

wt%.

If necessary, add a reactive diluent to achieve the desired application viscosity.

Mix thoroughly until the photoinitiator is completely dissolved and the formulation is

homogeneous.

Film Application:

Apply the formulation to the substrate using a film applicator to achieve a uniform film of

the desired thickness.

UV Curing:
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Pass the coated substrate under the UV lamp at a controlled speed (for a conveyorized

system) or expose it for a specific duration (for a static system).

The UV dose required for complete cure will depend on the photoinitiator concentration,

film thickness, and lamp intensity.

Cure Evaluation:

Assess the degree of cure by methods such as tack-free time (the time at which the

surface is no longer sticky), solvent resistance (e.g., rubbing with a solvent-soaked cloth),

or by measuring physical properties like hardness or adhesion.

Conclusion
Sulfonium salts are highly efficient and versatile photoinitiators for cationic polymerization with

a broad range of practical applications. Their thermal stability, high reactivity, and compatibility

with various monomer systems make them a valuable tool for researchers and professionals in

materials science, coatings, adhesives, and advanced manufacturing. The protocols and data

presented here provide a foundation for the successful application of sulfonium salt

photoinitiators in various polymerization processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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